2-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile

• IUPAC Name: 2-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H17ClN4O/c18-15-11-20-7-3-16(15)23-12-13-4-8-22(9-5-13)17-14(10-19)2-1-6-21-17/h1-3,6-7,11,13H,4-5,8-9,12H2
• InChI Key: VBIJNBMHQCHUAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C3=C(C=CC=N3)C#N
• Molecular Formula: C17H17ClN4O
• Molecular Weight: 328.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring attached to a piperidine ring through an oxygen atom and a methyl group. The pyridine ring also has a carbonitrile group attached to it.

Physical And Chemical Properties Analysis

The compound is a white to beige powder. It is soluble in DMSO to a concentration of 2 mg/mL. The compound has an optical activity of [α]/D -34 to -43°, measured in methanol.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Targeting Protein-Protein Interactions: The compound’s unique structure suggests potential as a scaffold for designing small-molecule inhibitors. Researchers can explore its interactions with specific protein targets, especially those involved in disease pathways. By modifying functional groups, scientists may enhance binding affinity and selectivity.

Example: PCSK9 Inhibition: Consider the prodrug PF-06815345 , which converts to an active form selectively inhibiting PCSK9 protein synthesis. .

Synthetic Methodology

Cyanation Reactions: The nitrile group allows for facile cyanation reactions. Researchers can explore its use as a cyano source in synthetic transformations, such as constructing complex molecules or modifying existing compounds.